Cas no 900011-83-8 (1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 900011-83-8
• MF: C₂₂H₂₁F₃N₂O₄S
• MW: 466.473355054855
• CID: 5504908
• Update Time: 2025-10-17

1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-2-[[3-(trifluoromethyl)phenyl]sulfonyl]-
• 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C22H21F3N2O4S/c1-30-19-9-8-15(13-20(19)31-2)21-18-7-4-10-26(18)11-12-27(21)32(28,29)17-6-3-5-16(14-17)22(23,24)25/h3-10,13-14,21H,11-12H2,1-2H3
• InChI Key： BOJQUQZJFJGTQN-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=CC(C(F)(F)F)=C1)(=O)=O)C2C1=CC=C(OC)C(OC)=C1

Additional information on 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Introduction to 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-83-8)

1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-83-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyrazines and is characterized by the presence of a trifluoromethyl group and dimethoxyphenyl substituents, which contribute to its pharmacological properties.

The molecular structure of 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is highly versatile and can be synthesized through various chemical routes. One of the most common methods involves the reaction of 3,4-dimethoxybenzaldehyde with 3-(trifluoromethyl)benzenesulfonyl chloride in the presence of a suitable base. The resulting intermediate is then cyclized to form the pyrrolopyrazine core. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the potential of 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine as a lead compound for the development of novel therapeutic agents. One area of particular interest is its activity against various cancer cell lines. Research has shown that this compound exhibits potent cytotoxic effects on human breast cancer cells (MCF-7), prostate cancer cells (PC-3), and colon cancer cells (HT-29). The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of rheumatoid arthritis and multiple sclerosis. Furthermore, it has shown promise in protecting neurons from oxidative stress-induced damage in vitro.

The pharmacokinetic properties of 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine. One approach involves the attachment of hydrophilic moieties to increase water solubility and enhance cellular uptake. Another strategy involves encapsulating the compound in nanoparticles or liposomes to improve its delivery to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg with no significant adverse effects observed. Phase II trials are expected to provide more detailed information on its therapeutic benefits and potential side effects.

In conclusion, 1-(3,4-dimethoxyphenyl)-2-3-(trifluoromethyl)benzenesulfonyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-83-8) represents a promising candidate for the development of novel therapeutic agents with diverse applications in oncology, inflammation management, and neuroprotection. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its formulation for clinical use.